Cas no 25753-22-4 (2,4,6-Tris(trifluoromethyl)aniline)

• Product Name: 2,4,6-Tris(trifluoromethyl)aniline
• CAS No: 25753-22-4
• MF: C₉H₄F₉N
• MW: 297.120393753052
• CID: 242280
• PubChem ID: 2778044
• Update Time: 2025-11-01

2,4,6-Tris(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4,6-tris(trifluoromethyl)-
• 2,4,6-Tris(trifluoromethyl)aniline
• 2,3-DIMETHYL-2,3-DIPHENYLBUTANE
• 2',4',6'-Tris-(trifluormethyl)-anilin
• 2,4,6-tris(trifluoromethyl)phenylamine
• 2,4,6-Tris-trifluoromethyl-phenylamine
• FT-0609930
• AKOS017344579
• SCHEMBL394903
• SR-01000414352
• 25753-22-4
• SR-01000414352-1
• DTXSID00380758
• A817998
• QIDUETMNCXXNKY-UHFFFAOYSA-N
• MFCD01312617

• MDL： MFCD01312617
• Inchi： 1S/C9H4F9N/c10-7(11,12)3-1-4(8(13,14)15)6(19)5(2-3)9(16,17)18/h1-2H,19H2
• InChI Key： QIDUETMNCXXNKY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1N)(F)F

Computed Properties

• Exact Mass: 297.02000
• Monoisotopic Mass: 297.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.545
• Melting Point: 57-59
• Boiling Point: 149.8°C at 760 mmHg
• Flash Point: 55.5°C
• Refractive Index: 1.388
• PSA: 26.02000
• LogP: 4.90640

2,4,6-Tris(trifluoromethyl)aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2,4,6-Tris(trifluoromethyl)aniline

Introduction to 2,4,6-Tris(trifluoromethyl)aniline (CAS No. 25753-22-4)

2,4,6-Tris(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 25753-22-4, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its unique structural and electronic properties. This compound, featuring three trifluoromethyl groups attached to a benzene ring with an amine substituent, exhibits a high degree of lipophilicity and stability, making it a valuable intermediate in the synthesis of various advanced materials and bioactive molecules.

The molecular structure of 2,4,6-Tris(trifluoromethyl)aniline consists of a benzene core substituted with three trifluoromethyl groups at the 2, 4, and 6 positions, along with an amino group at the 1 position. The presence of multiple fluorine atoms significantly influences the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity in drug molecules, which makes this compound particularly interesting for medicinal chemistry applications.

In recent years, 2,4,6-Tris(trifluoromethyl)aniline has been explored as a key building block in the development of novel pharmaceuticals. Its high lipophilicity and resistance to metabolic degradation make it an excellent candidate for use in drug design. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, where the trifluoromethyl groups help to improve binding affinity to target proteins. Additionally, its incorporation into antiviral and anticancer agents has shown promising results in preclinical studies.

One of the most compelling aspects of 2,4,6-Tris(trifluoromethyl)aniline is its versatility in material science applications. The compound's electron-withdrawing nature and rigid structure make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and semiconductors. The fluorinated aromatic ring enhances charge transport properties, leading to improved device performance. Furthermore, its stability under various environmental conditions makes it an attractive candidate for high-performance polymers and coatings.

Recent advancements in computational chemistry have also highlighted the potential of 2,4,6-Tris(trifluoromethyl)aniline as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can be modified to target a wide range of biological pathways. For example, derivatives of this molecule have been shown to interact with enzymes involved in inflammation and neurodegeneration. These findings suggest that further exploration of 2,4,6-Tris(trifluoromethyl)aniline could lead to the identification of novel therapeutic agents.

The synthesis of 2,4,6-Tris(trifluoromethyl)aniline typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the trifluoromethyl groups is often achieved using reagents such as trifluoroacetic acid or trifluoromethanesulfonic anhydride. Despite the complexity of its synthesis, advancements in synthetic methodologies have made it more accessible for industrial applications.

In conclusion,2,4,6-Tris(trifluoromethyl)aniline (CAS No. 25753-22-4) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features contribute to its utility as a building block for drug discovery and advanced materials. As research continues to uncover new applications for this molecule,2,4,6-Tris(trifluoromethyl)aniline is poised to play an increasingly important role in scientific innovation.